Cas no 6561-58-6 (3b-Hydroxy-5-cholestenoic Acid)

• Product Name: 3b-Hydroxy-5-cholestenoic Acid
• CAS No: 6561-58-6
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 503488
• Update Time: 2025-04-19

3b-Hydroxy-5-cholestenoic Acid Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-26-oicacid, 3-hydroxy-, (3b)-
• 3β-Hydroxy-5-cholestenoic Acid
• (6R)-6-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptanoic acid
• 3-hydroxy-5-cholestenoic acid
• 3ß-HYDROXY-5-CHOLESTENOIC ACID
• 3beta-Hydroxy-5-cholesten-26-oic acid
• 3beta-Hydroxy-5-cholestenoate
• 3beta-Hydroxy-5-cholestenoic acid
• 3beta-hydroxycholest-5-en-2
• 3-HCOA
• 3-Hydroxy-5-cholesten-26-oic acid
• 5-cholestenoic acid
• cholesterol-27 acid
• 3b-Hydroxy-5-cholestenoic Acid

• Inchi： 1S/C27H44O3/c1-17(6-5-7-18(2)25(29)30)22-10-11-23-21-9-8-19-16-20(28)12-14-26(19,3)24(21)13-15-27(22,23)4/h8,17-18,20-24,28H,5-7,9-16H2,1-4H3,(H,29,30)/t17-,18?,20+,21+,22-,23+,24+,26+,27-/m1/s1
• InChI Key： WVXOMPRLWLXFAP-AMQKJUDNSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C(=O)O)C)CC[C@H]21

Computed Properties

• Exact Mass: 416.32900
• Monoisotopic Mass: 416.329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.08
• Melting Point: 178-180°C
• Boiling Point: 551.4°C at 760 mmHg
• Flash Point: 301.4°C
• Refractive Index: 1.543
• PSA: 57.53000
• LogP: 6.45340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives